Cas no 37394-99-3 (2-(2-methylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: 2-(2-methylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 37394-99-3
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 322685
• PubChem ID: 135415405
• Update Time: 2025-11-07

2-(2-methylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methylphenyl)amino]-1,3-thiazol-4-one
• 2-(2-methylanilino)-1,3-thiazol-4-one
• 2-O-TOLYLAMINO-THIAZOL-4-ONE
• (2E)-2-[(2-Methylphenyl)imino]-1,3-thiazolidin-4-one
• 2-[(2-Methylphenyl)amino]-1,3-thiazol-4(5H)-one
• 4(5H)-thiazolone, 2-[(2-methylphenyl)amino]-
• 4-thiazolidinone, 2-[(2-methylphenyl)imino]-, (2E)-
• 4-thiazolidinone, 2-[(2-methylphenyl)imino]-, (2Z)-
• 1082686-24-5
• BIM-0017615.P001
• MLS000054618
• CS-0218579
• AKOS000313043
• 37394-99-3
• SR-01000401571-1
• CCG-6223
• AKOS002286056
• (2Z)-2-[(2-methylphenyl)imino]-1,3-thiazolidin-4-one
• CBMicro_017685
• 66625-31-8
• HMS2157L07
• 2-(2-methylphenyl)imino-1,3-thiazolidin-4-one
• CHEMBL1507910
• AKOS000115191
• DTXSID90366662
• SCHEMBL23986468
• Z56828380
• (Z)-2-(o-Tolylimino)thiazolidin-4-one
• EN300-01422
• 2-(o-Tolylamino)thiazol-4(5H)-one
• SMR000061136
• HMS3320L08
• F0202-0068
• AKOS030246249
• CS-0370871
• 2-[(2-methylphenyl)imino]-1,3-thiazolidin-4-one
• SR-01000401571
• EU-0001741
• CCG-276251
• 2-[(2-methylphenyl)amino]-4,5-dihydro-1,3-thiazol-4-one
• (E)-2-(o-tolylimino)thiazolidin-4-one
• MFCD00718958
• 2-(2-methylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one

• Inchi： 1S/C10H10N2OS/c1-7-4-2-3-5-8(7)11-10-12-9(13)6-14-10/h2-5H,6H2,1H3,(H,11,12,13)
• InChI Key： ZHBWFKCQBDLFKE-UHFFFAOYSA-N
• SMILES： S1CC(N/C/1=N/C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 206.0515
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 41.46

Additional information on 2-(2-methylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one

2-(2-Methylphenyl)Amino-4,5-Dihydro-1,3-Thiazol-4-One (CAS No. 37394-99-3)

2-(2-Methylphenyl)Amino-4,5-Dihydro-1,3-Thiazol-4-One, also known by its CAS registry number 37394-99-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolones, which are heterocyclic compounds containing a five-membered ring with sulfur and nitrogen atoms. The structure of 2-(2-Methylphenyl)Amino-4,5-Dihydro-1,3-Thiazol-4-One features a methylphenylamino group attached to the thiazolone ring, making it a derivative with unique chemical and biological properties.

The synthesis of 2-(2-Methylphenyl)Amino-4,5-Dihydro-1,3-Thiazol-4-One involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the thiazole ring through condensation reactions involving thiols and aldehydes or ketones. The introduction of the methylphenylamino group is achieved through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway. The optimization of these reactions has been a focus of recent studies to improve yield and purity, ensuring that the compound can be produced efficiently for further research and application.

Recent studies have highlighted the potential of 2-(2-Methylphenyl)Amino-4,5-Dihydro-1,3-Thiazol-4-One in various fields. In pharmacology, this compound has shown promising activity as a potential drug candidate. Research indicates that it exhibits antimicrobial properties, particularly against Gram-positive bacteria and certain fungal strains. Additionally, its antioxidant activity has been explored in vitro, suggesting its potential use in preventing oxidative stress-related diseases.

One of the most exciting developments involving 2-(2-Methylphenyl)Amino-4,5-Dihydro-1,3-Thiazol-4-One is its role in drug delivery systems. Scientists have investigated its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. This property makes it a valuable component in the formulation of nanoparticles and liposomes, enhancing drug solubility and bioavailability.

In terms of environmental applications, 2-(2-Methylphenyl)Amino-4,5-Dihydro-1,3-Thiazol-4-One has been studied for its ability to degrade organic pollutants in water. Research has demonstrated that this compound can act as a catalyst in the degradation of dyes and other recalcitrant compounds under UV light. This finding opens up new possibilities for its use in water treatment technologies.

The structural versatility of 2-(2-Methylphenyl)Amino-4,5-Dihydro-1,3-Thiazol-4-One also makes it an attractive target for further chemical modifications. Researchers are currently exploring the effects of substituting different groups on the thiazole ring to enhance its biological activity and stability. These studies are expected to lead to new derivatives with improved therapeutic potential.

In conclusion, 2-(2-Methylphenyl)Amino-4,5-Dihydro-1,3-Thiazol-4-One (CAS No. 37394-99) is a multifaceted compound with applications ranging from pharmacology to environmental science. Its unique chemical properties and biological activities make it a subject of ongoing research interest. As new findings emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.